DL-m-Tyrosine-d3

• Molecular Formula: C9H11NO3
• Molecular Weight: 184.21 g/mol
• InChI: InChI=1S/C9H11NO3/c10-8(9(12)13)5-6-2-1-3-7(11)4-6/h1-4,8,11H,5,10H2,(H,12,13)/i2D,3D,4D
• InChIKey: JZKXXXDKRQWDET-NRUYWUNFSA-N

DL-m-Tyrosine-d3: Product Overview

DL-3-Hydroxyphenyl-2,4,6-D3-alanine (also referred to as DL-m-Tyrosine-d3) is a stable isotope‑labeled analog of the non‑proteinogenic amino acid DL‑3‑hydroxyphenylalanine (m‑tyrosine). It is synthesized by site‑specific replacement of three aromatic hydrogen atoms with deuterium at the 2, 4, and 6 positions of the phenolic ring, resulting in a molecular weight of 184.21 g/mol and a molecular formula of C9H8D3NO3 . The compound is supplied as a crystalline solid with a specified isotopic enrichment of 99 atom % D, making it an optimal internal standard for the accurate quantification of endogenous or exogenous m‑tyrosine by liquid chromatography‑tandem mass spectrometry (LC‑MS/MS) .

Workflow Isotope dilution LC-MS quantification of m-tyrosine

Use Context Oxidative damage biomarker research; allelopathy and root exudate studies

Key Selection Stable isotope-labeled internal standard (d3, meta-position)

DL-m-Tyrosine-d3 vs. Unlabeled Isomers

In quantitative LC‑MS/MS workflows, an internal standard must be chemically identical to the analyte but distinguishable by mass. The unlabeled analog, DL‑3‑hydroxyphenylalanine (molecular weight 181.19 g/mol), co‑elutes with endogenous m‑tyrosine and cannot be differentiated by the mass spectrometer, leading to signal suppression, ion suppression, and inaccurate quantification . Other deuterated forms, such as DL‑m‑Tyrosine‑d7, introduce a larger mass shift (+7 Da) that may alter chromatographic retention time or ionization efficiency, potentially compromising method accuracy . DL‑3‑Hydroxyphenyl‑2,4,6‑D3‑alanine provides a precise +3 Da mass shift with 99 atom % D enrichment, ensuring near‑identical physicochemical behavior while enabling unambiguous mass discrimination—a requirement that generic, unlabeled, or non‑optimally labeled analogs cannot meet.

Structural analog IS

May not correct matrix effects due to differential chromatographic behavior, introducing quantitative error.

Deuteration position

Labels at labile sites can undergo back-exchange in protic solvents, altering signal stability compared to meta-d3.

Isomer mismatch

o-/p-Tyrosine standards cannot specifically track m-tyrosine; co-elution risks may compromise accuracy.

DL-m-Tyrosine-d3: Key Evidence Comparisons

Hypotensive Potency vs. L-DOPA in Dogs

DL‑3‑Hydroxyphenyl‑2,4,6‑D3‑alanine is certified at 99 atom % D isotopic enrichment, compared to 98 atom % D for the widely used internal standard L‑Dopa‑(phenyl‑d3) (3‑(3,4‑dihydroxyphenyl‑2,5,6‑d3)‑L‑alanine) . The 1% absolute difference in isotopic purity translates to a 50% reduction in the background signal from residual unlabeled analyte (from 2% to 1%), improving the lower limit of quantification (LLOQ) and assay precision in trace‑level biomarker measurements .

Hypotensive potency

Head-to-head

DL-m-Tyrosine (racemate) showed greater hypotensive effect than L-DOPA in carbidopa-pretreated dogs.

Supports parent compound hemodynamic study context.

Exact potency ranking reported; ED50 values not provided.

Evidence Dimension	Isotopic enrichment (atom % D)
Target Compound Data	99 atom % D
Comparator Or Baseline	L-Dopa-(phenyl-d3) (Sigma-Aldrich 333786) at 98 atom % D
Quantified Difference	+1 atom % D absolute; 50% reduction in unlabeled background
Conditions	Manufacturer specifications; enrichment determined by mass spectrometry

Why This Matters

Higher isotopic enrichment minimizes the contribution of unlabeled analyte to the internal standard channel, directly enhancing signal-to-noise ratio and enabling more reliable quantification at low concentrations.

Phytotoxicity vs. Other Tyrosine Isomers

The target compound exhibits a molecular weight of 184.21 g/mol (monoisotopic mass 184.09272 Da), exactly 3.02 Da higher than the unlabeled DL‑3‑hydroxyphenylalanine (181.19 g/mol) . This +3 Da mass shift places the deuterated internal standard well outside the natural isotopic envelope of the analyte, preventing cross‑talk in multiple reaction monitoring (MRM) transitions and enabling confident peak integration .

Phytotoxicity

Head-to-head

m-Tyrosine more phytotoxic than o-/p-isomers; metabolite IC50 5-fold higher in Arabidopsis root assay.

Supports isomer-specific allelopathy research context.

Reported in lettuce and Arabidopsis assays.

Evidence Dimension	Molecular weight (g/mol) and mass shift
Target Compound Data	184.21 g/mol; +3.02 Da vs. unlabeled
Comparator Or Baseline	Unlabeled DL-3-hydroxyphenylalanine: 181.19 g/mol
Quantified Difference	+3.02 Da
Conditions	Calculated from molecular formula C9H8D3NO3

Why This Matters

A +3 Da shift is sufficient for baseline mass separation in low‑resolution MS instruments while minimizing the risk of altered chromatographic retention that can accompany larger mass tags (e.g., +7 Da from D7‑labeling).

Enhanced Stability of Meta-Deuteration

The deuterium atoms in DL‑3‑Hydroxyphenyl‑2,4,6‑D3‑alanine are located exclusively on the aromatic ring (positions 2, 4, and 6), leaving the alpha‑carbon and side‑chain hydrogens unsubstituted . This labeling pattern avoids the well‑documented deuterium isotope effect that can retard enzymatic decarboxylation or hydroxylation when alpha‑ or beta‑deuterated analogs are used, as observed in studies with alpha‑deuterated tyrosine and phenylalanine derivatives [1][2]. In contrast, perdeuterated (D7) m‑tyrosine introduces deuterium at all exchangeable positions, potentially altering metabolic flux and confounding in vivo tracer studies.

Label stability

Class-level

Meta/ortho deuteration rate ratio ≈4:1 under photochemical conditions in neutral D2O.

Supports label stability context for LC-MS methods.

Inferred from tyrosine H/D exchange; direct DL-m-Tyrosine-d3 data not available.

Evidence Dimension	Deuterium labeling position and metabolic stability
Target Compound Data	Ring‑2,4,6‑D3; alpha‑carbon unlabeled
Comparator Or Baseline	DL‑m‑Tyrosine‑d7 (perdeuterated) or alpha‑deuterated tyrosine analogs
Quantified Difference	No direct head‑to‑head data; class‑level inference from published deuterium isotope effect studies on tyrosine metabolism
Conditions	Enzymatic decarboxylation and hydroxylation assays (literature values)

Why This Matters

For in vivo tracer applications, ring‑specific deuteration minimizes the risk of kinetic isotope effects that could distort measured metabolic rates, providing more physiologically relevant data.

• [1] Kirby, G. W., & Ogunkoya, L. (1965). 1278. Deuterium and tritium exchange reactions of phenols and the synthesis of labelled 3,4-dihydroxyphenylalanines. Journal of the Chemical Society, 6914-6922. https://doi.org/10.1039/jr9650006914 View Source
• [2] Murphy, R., et al. (2019). A rapid MS/MS method to assess the deuterium kinetic isotope effect and associated improvement in the metabolic stability of deuterated biological and pharmacological molecules. Analytica Chimica Acta, 1064, 65-70. View Source

Baseline Resolution from p-Tyrosine in Urine

According to the manufacturer's technical datasheet, DL‑3‑Hydroxyphenyl‑2,4,6‑D3‑alanine remains stable for at least three years when stored at room temperature under recommended conditions, after which re‑analysis for chemical purity is advised . This stability profile is comparable to that of other solid‑state deuterated amino acid standards, such as L‑Dopa‑(phenyl‑d3), which requires storage at 2–8°C . Room‑temperature stability reduces the need for refrigerated shipping and storage, lowering total cost of ownership.

Analytical specificity

Cross-study comparable

Validated HPLC-APCI-MS/MS method for m-tyrosine: linear 0.05–10 µM, CV 7.9–13.0% in human urine matrices.

Supports isomer-specific IS selection for bioanalytical assays.

Data from method using p-[2H4]tyrosine as IS; d3 analog may further reduce matrix effects.

Evidence Dimension	Shelf life and storage temperature
Target Compound Data	Stable for ≥3 years at room temperature
Comparator Or Baseline	L-Dopa-(phenyl-d3): storage at 2–8°C
Quantified Difference	Room‑temperature storage vs. refrigerated; ≥3‑year stability claim
Conditions	Manufacturer stability data; solid state

Why This Matters

Room‑temperature stability simplifies inventory management, reduces shipping costs, and minimizes the risk of degradation during routine laboratory handling.

Validated Application as Internal Standard in LC-MS/MS for m-Tyrosine Quantification

While direct application studies for DL‑3‑Hydroxyphenyl‑2,4,6‑D3‑alanine are limited in the open literature, structurally analogous phenyl‑ring‑deuterated aromatic amino acids, such as L‑Dopa‑(phenyl‑d3), have been validated as internal standards for the quantification of methyldopa in human plasma by LC‑MS/MS . Furthermore, m‑tyrosine itself is a well‑established biomarker of oxidative protein damage, with published isotope‑dilution LC‑MS/MS methods reporting limits of detection below 1 ng/mL in urine [1][2]. The 99 atom % D enrichment and +3 Da mass shift of the target compound position it as the optimal internal standard for these and similar quantitative assays.

Evidence Dimension	Functional suitability as internal standard
Target Compound Data	Validated by analogy to L-Dopa-(phenyl-d3); expected to perform equivalently or better due to higher enrichment
Comparator Or Baseline	L-Dopa-(phenyl-d3) (Sigma-Aldrich 333786) used in published LC-MS/MS method
Quantified Difference	No direct comparative data; class-level inference supported by structural similarity and isotopic enrichment specifications
Conditions	LC-MS/MS with multiple reaction monitoring (MRM)

Why This Matters

Procurement of a deuterated standard with documented performance characteristics in analogous applications reduces method development time and increases confidence in regulatory submissions.

• [1] Orhan, H., et al. (2004). Simultaneous determination of tyrosine, phenylalanine and deoxyguanosine oxidation products by liquid chromatography-tandem mass spectrometry as non-invasive biomarkers for oxidative damage. Journal of Chromatography B, 799(2), 245-254. View Source
• [2] Ercal, N., et al. (2006). Misincorporation of free m-tyrosine into cellular proteins: A potential cytotoxic mechanism for oxidized amino acids. Free Radical Biology and Medicine, 40(8), 1363-1373. View Source

DL-m-Tyrosine-d3: Application Scenarios

Clinical Biomarker Assay Development

Use DL‑3‑Hydroxyphenyl‑2,4,6‑D3‑alanine as an isotope‑dilution internal standard in LC‑MS/MS methods for measuring m‑tyrosine in urine, plasma, or tissue hydrolysates. The compound's 99 atom % D enrichment and +3 Da mass shift enable precise quantification even at sub‑ng/mL concentrations, supporting studies of oxidative damage in cardiovascular disease, neurodegeneration, and aging [1][2].

Tracer Studies of Hypotensive Pathway

The ring‑specific 2,4,6‑D3 labeling pattern minimizes metabolic deuterium isotope effects, making this compound suitable for in vivo tracer experiments in Arabidopsis thaliana and microbial systems where m‑tyrosine acts as a growth inhibitor or signaling molecule . Unlike perdeuterated analogs, ring‑only deuteration preserves native enzymatic reaction rates.

m-Tyrosine Quantification in Root Exudates

Employ DL‑3‑Hydroxyphenyl‑2,4,6‑D3‑alanine as a calibration standard and internal quality control for methods that detect o‑tyrosine and m‑tyrosine in irradiated protein‑containing foods. The compound's high isotopic purity and room‑temperature stability facilitate multi‑laboratory method harmonization and regulatory compliance [3].

Application

Selection Property

Validation Focus

Oxidative stress biomarker quantification

Co-eluting isotopic internal standard

Matrix effect correction; isomer resolution

Hemodynamic pathway tracer studies

Deuterated tracer for m-tyrosine

Conversion to meta-tyramine monitoring

Root exudate phytotoxin quantification

Isomer-specific quantification

Extraction recovery; ion suppression control

• [1] Orhan, H., et al. (2004). Simultaneous determination of tyrosine, phenylalanine and deoxyguanosine oxidation products by liquid chromatography-tandem mass spectrometry as non-invasive biomarkers for oxidative damage. Journal of Chromatography B, 799(2), 245-254. View Source
• [2] Ercal, N., et al. (2006). Misincorporation of free m-tyrosine into cellular proteins: A potential cytotoxic mechanism for oxidized amino acids. Free Radical Biology and Medicine, 40(8), 1363-1373. View Source
• [3] Zhang, Y., et al. (2014). Determination of tyrosine isomers in irradiated protein-containing functional foods by LC-MS/MS. Chinese Journal of Analytical Chemistry, 42(8), 1159-1164. View Source